Cas no 728864-96-8 (2'-Methyl-biphenyl-3-ylamine Hydrochloride)

2'-Methyl-biphenyl-3-ylamine Hydrochloride Properties

Names and Identifiers

• 2'-Methyl-[1,1'-biphenyl]-3-amine
• 2'-methylbiphen-3-ylamine hydrochloride
• 2'-METHYL-BIPHENYL-3-YLAMINE HYDROCHLORIDE
• 3-(o-Tolyl)aniline
• EN300-7390271
• 2'-Methyl-[1,1'-biphenyl]-3-aminehydrochloride
• 2'-methyl-biphenyl-3-ylaminehydrochloride
• SCHEMBL21879622
• MFCD04117325
• Z3244655143
• 3-(2-methylphenyl)aniline;hydrochloride
• 2'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride
• BS-29360
• (2'-Methyl-3-biphenylyl)amine hydrochloride
• 3-(2-methylphenyl)aniline Hydrochloride
• 3-(o-Tolyl)aniline hydrochloride
• CS-0211332
• (2'-Methylbiphenyl-3-yl)amine hydrochloride, AldrichCPR
• 728864-96-8
• SB77066
• 3-(o-Tolyl)aniline HCl
• +Expand

• MDL： MFCD04117325
• InChIKey： AQCGDYFRDPMZRI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13N.ClH/c1-10-5-2-3-8-13(10)11-6-4-7-12(14)9-11;/h2-9H,14H2,1H3;1H
• SMILES： CC1=CC=CC=C1C2=CC(=CC=C2)N.Cl

Computed Properties

• Exact Mass: 219.08100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 219.0814771g/mol
• Heavy Atom Count: 15
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 4.62740
• PSA: 26.02000
• Boiling Point: 334.1±21.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 167.7±17.4 °C
• Density: 1.1±0.1 g/cm3

2'-Methyl-biphenyl-3-ylamine Hydrochloride Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xn
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22
• Signal Word：warning

2'-Methyl-biphenyl-3-ylamine Hydrochloride Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%